N-(4-methoxyphenyl)-2-(5-methyl-4-oxo-6-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)thieno[2,3-d]pyrimidin-3(4H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of this compound involves several steps, including the formation of the thieno[2,3-d]pyrimidine core, introduction of the oxadiazole ring, and attachment of the phenyl and methyl groups. Detailed synthetic pathways can be found in relevant literature .
Molecular Structure Analysis
The molecular formula of this compound is C22H29N4O2S, with an average mass of 413.556 Da. It contains six hydrogen bond acceptors and two hydrogen bond donors. The predicted logP value is 3.82, indicating moderate lipophilicity .
Physical and Chemical Properties Analysis
Scientific Research Applications
Anticancer Activity
Several studies have been conducted on derivatives similar to the specified compound, showing promising anticancer properties. For instance, the design and synthesis of certain acetamide derivatives have shown appreciable cancer cell growth inhibition against a range of cancer cell lines, highlighting their potential as new anticancer agents. This indicates a broader interest in thienopyrimidine and oxadiazole derivatives for their anticancer activities (Al-Sanea et al., 2020; Vinayak et al., 2014).
Antimicrobial and Antifungal Effects
Compounds with structures similar to the specified compound have also been investigated for their antimicrobial and antifungal properties. For example, novel thienopyrimidine linked rhodanine derivatives have been prepared and demonstrated significant antibacterial and antifungal potency, providing a basis for further exploration of these compounds as antimicrobial agents (Kerru et al., 2019).
Antioxidant Activity
Research into the antioxidant properties of related compounds has shown that certain derivatives exhibit significant radical scavenging activities. This research suggests the potential for these compounds to be developed into effective antioxidant agents (Kotaiah et al., 2012).
Safety and Hazards
Properties
IUPAC Name |
N-(4-methoxyphenyl)-2-[5-methyl-6-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-4-oxothieno[2,3-d]pyrimidin-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21N5O4S/c1-14-6-4-5-7-18(14)22-28-23(34-29-22)21-15(2)20-24(35-21)26-13-30(25(20)32)12-19(31)27-16-8-10-17(33-3)11-9-16/h4-11,13H,12H2,1-3H3,(H,27,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOOCQPCSZWIUIO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2=NOC(=N2)C3=C(C4=C(S3)N=CN(C4=O)CC(=O)NC5=CC=C(C=C5)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21N5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
487.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.